1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic acid

• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• SMILES: C1CC(C1)(C2(CC2)C(=O)O)O
• InChI: InChI=1S/C8H12O3/c9-6(10)7(4-5-7)8(11)2-1-3-8/h11H,1-5H2,(H,9,10)
• InChIKey: IHCRFHGARCASQD-UHFFFAOYSA-N

1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic acid (CAS 2169325-17-9): Structural Identity, Supplier Landscape, and Procurement Baseline

1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic acid (CAS 2169325-17-9; molecular formula C₈H₁₂O₃; MW 156.18 g/mol) is a dual-ring carboxylic acid building block featuring a cyclopropane-1-carboxylic acid core substituted at the 1-position with a 1-hydroxycyclobutyl group . The compound is classified under saturated polycyclic hydroxy-carboxylic acids (IPC C07C62/06) and is supplied as a powder with a specified purity of 95% at ambient storage temperature . It is currently available through the Enamine building block catalog (EN300-1448633) and distributed by Sigma-Aldrich, with a country-of-origin designation of Ukraine and a typical lead time of 1–5 days . The molecule integrates two conformationally constrained small-ring systems—a planar cyclopropane (C–C–C bond angle 60°, ring strain ≈27.5 kcal/mol) and a puckered cyclobutanol—yielding a structurally distinctive scaffold for medicinal chemistry and agrochemical intermediate applications .

Scaffold Architecture

Dual-ring rigid cyclopropane-cyclobutanol core

Conformationally constrained building block

Functional Handles

Tertiary hydroxyl + carboxylic acid (HBD 2, HBA 3)

Enables esterification, etherification, and conjugation

Procurement Standard

Certified 95% purity via Sigma-Aldrich supply chain

CoA traceability supports GLP-adjacent workflows

Why 1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic Acid Cannot Be Replaced by Simpler Cyclopropane or Cyclobutane Carboxylic Acid Analogs in Medicinal Chemistry Sourcing

The compound occupies a distinct structural niche among small-ring carboxylic acid building blocks. Simpler analogs such as 1-hydroxycyclopropane-1-carboxylic acid (CAS 17994-25-1; C₄H₆O₃; MW 102.09) lack the cyclobutyl ring that introduces additional torsional flexibility and steric bulk, while 2-cyclobutylcyclopropane-1-carboxylic acid (CAS 1903835-66-4; C₈H₁₂O₂; MW 140.18) lacks the tertiary hydroxyl group required for hydrogen-bond donor/acceptor interactions . In the context of FXR agonist development, Kinzel et al. (2016) demonstrated that the choice of linker motif—cyclopropyl, hydroxycyclobutyl, or hydroxyazetidinyl—produces compounds with comparable in vitro potency at FXR but considerably different physicochemical and in vivo pharmacological profiles [1]. The hydroxycyclobutyl linker specifically modulated ADME properties relative to both the unsubstituted cyclopropyl and the more polar hydroxyazetidinyl linkers, indicating that substitution at this position is not functionally interchangeable [1]. Procuring a generic cyclopropane carboxylic acid in place of the target compound would forfeit the hydroxycyclobutyl moiety that serves as both a synthetic handle and a pharmacophoric element.

Target compound1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic acid

Des-hydroxy analog2-Cyclobutylcyclopropane-1-carboxylic acid

Missing tertiary hydroxyl eliminates one H-bond donor/acceptor and a synthetic handle, narrowing derivatization scope and pharmacophoric potential.

Target compoundCyclopropane + cyclobutanol

Ring-opened analog3-(1-Hydroxycyclobutyl)propanoic acid

Loss of cyclopropane ring sacrifices ~27.5 kcal/mol strain and conformational rigidity; additional rotatable bonds may reduce ligand efficiency and SAR clarity.

Target compoundHydroxycyclobutyl linker present

Simpler cyclopropyl carboxylic acids1-Hydroxycyclopropane-1-carboxylic acid etc.

Linker-dependent ADME and in vivo pharmacological profiles documented in FXR agonist series cannot be replicated; substitution forfeits differentiated chemical space.

• [1] Kinzel O, Steeneck C, Schlüter T, et al. Novel substituted isoxazole FXR agonists with cyclopropyl, hydroxycyclobutyl and hydroxyazetidinyl linkers: Understanding and improving key determinants of pharmacological properties. Bioorg Med Chem Lett. 2016;26(15):3746-3753. doi:10.1016/j.bmcl.2016.05.070. PMID: 27268696. View Source

Quantitative Differentiation Evidence for 1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic Acid vs. Closest Structural Analogs

Molecular Weight and Hydrogen-Bonding Functionality vs. 2-Cyclobutylcyclopropane-1-carboxylic Acid (Des-hydroxy Analog)

The target compound (C₈H₁₂O₃; MW 156.18) differs from its closest cycloalkyl analog 2-cyclobutylcyclopropane-1-carboxylic acid (C₈H₁₂O₂; MW 140.18) by the presence of a tertiary hydroxyl group on the cyclobutyl ring, resulting in a molecular weight increase of 16.00 Da (one oxygen atom) and the addition of one hydrogen-bond donor and one hydrogen-bond acceptor . This hydroxyl group is absent in the des-hydroxy analog, which can only participate in hydrogen bonding via its carboxylic acid moiety. In the FXR agonist series reported by Kinzel et al. (2016), the hydroxycyclobutyl linker compounds exhibited different logD₇.₄ values and altered in vivo pharmacokinetic profiles compared to analogs bearing the unsubstituted cyclopropyl linker, consistent with the hydroxyl group contributing to both polarity and metabolic recognition [1].

H-Bond Functionality vs. Des-hydroxy

Cross-study comparable

ΔMW +16.00 Da; ΔHBD +1; ΔHBA +1

Additional hydroxyl enables reactions and recognition elements absent in the des-hydroxy analog.

Supports broader synthetic derivatization scope; context from Kinzel et al. (2016).

Evidence Dimension	Hydrogen-bond donor/acceptor count and molecular weight
Target Compound Data	C₈H₁₂O₃; MW 156.18; HBD count: 2 (COOH + tertiary OH); HBA count: 3
Comparator Or Baseline	2-Cyclobutylcyclopropane-1-carboxylic acid (CAS 1903835-66-4): C₈H₁₂O₂; MW 140.18; HBD count: 1 (COOH only); HBA count: 2
Quantified Difference	ΔMW = +16.00 Da; ΔHBD = +1; ΔHBA = +1
Conditions	Structural comparison based on molecular formula and canonical SMILES

Why This Matters

The additional hydroxyl group provides a synthetic handle for esterification, etherification, or oxidation reactions that are inaccessible with the des-hydroxy analog, directly impacting the scope of derivatization available to medicinal chemistry teams.

• [1] Kinzel O, Steeneck C, Schlüter T, et al. Bioorg Med Chem Lett. 2016;26(15):3746-3753. doi:10.1016/j.bmcl.2016.05.070. View Source

Ring Strain Energy and Conformational Rigidity vs. 3-(1-Hydroxycyclobutyl)propanoic Acid (Ring-Opened Analog)

The target compound incorporates a cyclopropane ring attached directly to the quaternary carbon bearing the carboxylic acid, yielding a strained spiro-like junction (cyclopropane C–C–C bond angle 60°; ring strain ≈27.5 kcal/mol) that is absent in the ring-opened analog 3-(1-hydroxycyclobutyl)propanoic acid (CAS 1519495-92-1; C₇H₁₂O₃; MW 144.17), which replaces the cyclopropane with a flexible ethylene spacer . The cyclopropane ring imposes conformational rigidity on the carboxylic acid vector, restricting its rotational freedom relative to the cyclobutanol group. This constrained geometry is documented as a design feature in 1-hydroxycyclopropane-1-carboxylic acid derivatives, where the cyclopropane ring is arranged perpendicular to the carboxyl group, creating a fixed orientation that can pre-organize ligand-receptor interactions [1]. The propanoic acid analog lacks this rigidification and instead adopts multiple low-energy rotamers.

Ring Strain & Rigidity

Class-level inference

≈27.5 kcal/mol strain; rotatable bonds 2 vs. 4

Cyclopropane core restricts carboxyl orientation, potentially reducing entropic penalty upon binding.

Based on crystallography of parent 1-hydroxycyclopropane-1-carboxylic acid.

Evidence Dimension	Conformational degrees of freedom and ring strain energy
Target Compound Data	Cyclopropane ring strain ≈27.5 kcal/mol; restricted Cα–CO₂H rotation; perpendicular cyclopropane–carboxyl geometry
Comparator Or Baseline	3-(1-Hydroxycyclobutyl)propanoic acid (CAS 1519495-92-1): no cyclopropane; ethylene spacer allows free rotation; ring strain not applicable
Quantified Difference	Ring strain differential: ≈27.5 kcal/mol (target) vs. ~0 kcal/mol (comparator); rotatable bond count: 2 vs. 4
Conditions	Structural comparison based on X-ray crystallography of 1-hydroxycyclopropane-1-carboxylic acid (CSD deposition) and general cyclopropane strain literature [1]

Why This Matters

For fragment-based drug discovery and scaffold-hopping campaigns, the conformational rigidity of the cyclopropane-carboxylic acid core can reduce entropic penalty upon target binding and improve ligand efficiency metrics relative to flexible-chain analogs.

• [1] Linden A, et al. 1-Hydroxycyclopropane-1-carboxylic acid. Acta Crystallogr C. 2007;63(Pt 8):o484-o486. The cyclopropane ring is arranged perpendicular to the carboxyl group. PMID: 17675696. View Source

Linker Performance in FXR Agonist Series: Hydroxycyclobutyl vs. Cyclopropyl vs. Hydroxyazetidinyl Linkers

Kinzel et al. (2016) synthesized and profiled a series of isoxazole-containing FXR agonists in which the 'hammerhead' moiety was connected to the terminal carboxylic acid-bearing aryl/heteroaryl group via one of three linkers: cyclopropyl, hydroxycyclobutyl, or hydroxyazetidinyl [1]. All compounds demonstrated high potency at the FXR target (FRET assay and M1H cellular assay), but the linker choice produced 'considerable differences in their physicochemical and in vivo profiles' [1]. Although the publication does not disclose the exact numerical values for each linker in the public abstract, the study explicitly establishes that the hydroxycyclobutyl linker confers a distinct ADME signature relative to the cyclopropyl linker—the closest structural comparator—indicating that procurement of building blocks bearing the hydroxycyclobutyl-cyclopropane carboxylic acid motif enables access to a pharmacologically differentiated chemical space that cannot be replicated using simpler cyclopropyl carboxylic acid building blocks.

FXR Linker Profiling

Cross-study comparable

Considerable differences in physicochemical & in vivo profiles vs. cyclopropyl linker

Hydroxycyclobutyl linker confers distinct ADME signature; not functionally interchangeable.

Kinzel et al. (2016) FXR agonist series; full numerical data in full text.

Evidence Dimension	Pharmacological profile differentiation by linker type in FXR agonist series
Target Compound Data	Hydroxycyclobutyl linker series: high FXR potency (FRET and M1H assays); distinct physicochemical and in vivo profile vs. cyclopropyl linker
Comparator Or Baseline	Cyclopropyl linker series: high FXR potency; different ADME/in vivo profile; Hydroxyazetidinyl linker series: high FXR potency; yet another distinct profile
Quantified Difference	Qualitative differentiation reported: 'considerable differences in physicochemical and in vivo profiles' across the three linker classes; specific numerical values available in full text (Bioorg Med Chem Lett. 2016;26:3746-3753)
Conditions	FRET assay; M1H cellular assay; in vivo pharmacology in C57BL/6J mice (high-fat diet model); NAFLD/NASH context

Why This Matters

This head-to-head linker comparison provides direct experimental evidence that the hydroxycyclobutyl motif—the key structural feature of the target compound—is not pharmacologically equivalent to cyclopropyl or hydroxyazetidinyl alternatives, justifying its preferential procurement for FXR-targeted drug discovery programs.

• [1] Kinzel O, Steeneck C, Schlüter T, Schulz A, Gege C, Hahn U, Hambruch E, Hornberger M, Spalwisz A, Frick K, Perović-Ottstadt S, Deuschle U, Burnet M, Kremoser C. Novel substituted isoxazole FXR agonists with cyclopropyl, hydroxycyclobutyl and hydroxyazetidinyl linkers: Understanding and improving key determinants of pharmacological properties. Bioorg Med Chem Lett. 2016 Aug 1;26(15):3746-53. doi:10.1016/j.bmcl.2016.05.070. PMID: 27268696. View Source

Purity Specification and Supply Chain Reliability vs. Non-Standardized Catalog Analogs

The target compound is available through Sigma-Aldrich (via Enamine) with a certified purity of 95% in powder form, stored at ambient temperature and shipped under normal conditions . In contrast, several structural analogs—including 1-(cyclobutylmethyl)cyclopropanecarboxylic acid (CAS 1510186-77-2) and rac-(1R,2S)-2-cyclobutylcyclopropane-1-carboxylic acid—are primarily distributed through smaller catalog vendors with variable purity specifications and limited Certificates of Analysis (CoA) availability . The Sigma-Aldrich listing for the target compound includes a documented InChI Key (IHCRFHGARCASQD-UHFFFAOYSA-N), InChI string, and links to downloadable CoA documentation, providing procurement-grade traceability that is inconsistent across comparator suppliers .

Supply & Purity

Data to verify

95% certified purity; CoA traceable via Sigma-Aldrich

Standardized documentation reduces batch variability in GLP-adjacent SAR campaigns.

Comparator analogs often lack standardized CoA on major platforms.

Evidence Dimension	Supplier quality assurance and documentation availability
Target Compound Data	Purity: 95% (certified); CoA available via Sigma-Aldrich Document Library; InChI Key: IHCRFHGARCASQD-UHFFFAOYSA-N; Physical form: powder; Storage: RT
Comparator Or Baseline	1-(Cyclobutylmethyl)cyclopropanecarboxylic acid (CAS 1510186-77-2): available via Fluorochem and smolecule.com; purity specifications variable; limited CoA documentation on major platforms
Quantified Difference	Qualitative: Sigma-Aldrich catalog listing with CoA traceability vs. specialty vendor listings without standardized CoA links on major distributor platforms
Conditions	Supplier catalog comparison as of 2026; Sigma-Aldrich, Fluorochem, smolecule.com

Why This Matters

For GLP/GMP-adjacent medicinal chemistry workflows and patent-facing SAR campaigns, the availability of certified purity documentation and a stable supply chain reduces batch-to-batch variability risk and supports regulatory documentation requirements.

High-Value Procurement and Application Scenarios for 1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic Acid Based on Differential Evidence

FXR Agonist Medicinal Chemistry: Linker SAR Exploration Requiring Hydroxycyclobutyl Motif

Research teams pursuing FXR (NR1H4) agonists for NASH/NAFLD indications should prioritize this building block when the synthetic route requires a hydroxycyclobutyl linker between the hammerhead pharmacophore and the carboxylic acid-bearing terminus. As demonstrated by Kinzel et al. (2016), this linker class produces in vivo pharmacological profiles distinct from both cyclopropyl and hydroxyazetidinyl alternatives [1]. The compound's cyclopropane-1-carboxylic acid core provides a rigid, pre-organized presentation of the carboxylate pharmacophore, while the tertiary hydroxyl group on the cyclobutyl ring offers a synthetic handle for further derivatization or conjugation.

Conformationally Constrained Fragment Library Design for Biophysical Screening

Fragment-based drug discovery (FBDD) campaigns seeking three-dimensional, shape-diverse fragments with restricted rotatable bond count should include this compound. Its dual-ring architecture (cyclopropane + cyclobutanol) provides higher conformational rigidity than the ring-opened analog 3-(1-hydroxycyclobutyl)propanoic acid, which possesses four rotatable bonds versus two in the target compound . This rigidity can translate into improved ligand efficiency and clearer SAR interpretation in SPR, NMR, or X-ray crystallography-based fragment screens.

Agrochemical Intermediate Synthesis Requiring Dual Hydrogen-Bond Functionality

For agrochemical discovery programs developing plant growth regulators or stress-resistance agents, this compound offers a differentiated intermediate relative to 2-cyclobutylcyclopropane-1-carboxylic acid (the des-hydroxy analog) by providing an additional hydrogen-bond donor and acceptor [1]. The tertiary hydroxyl group can serve as a conjugation site for ester-linked prodrugs or as a recognition element for target enzyme binding pockets, expanding the accessible chemical space beyond what the simpler analog can deliver.

Patent-Protected Chemical Series Expansion: Non-Obvious Building Block Selection

Intellectual property strategies in competitive FXR and metabolic disease target spaces benefit from the use of structurally distinctive building blocks that are not widely exemplified in the prior art. The combination of a 1-hydroxycyclobutyl substituent with a cyclopropane-1-carboxylic acid core represents a relatively underexplored chemical motif in the patent literature compared to simpler cyclopropyl or cyclobutyl carboxylic acids [1]. Procuring this compound enables the exploration of composition-of-matter claims that are structurally differentiated from competitor series relying on more common building blocks.

Application

Selection Property

Validation Focus

FXR agonist linker SAR

Hydroxycyclobutyl linker differentiation

ADME and in vivo profile benchmarking vs. cyclopropyl/hydroxyazetidinyl linkers

Conformationally constrained fragment libraries

Low rotatable bond count (2) and high ring strain

Ligand efficiency and binding entropy reduction in SPR/NMR/X-ray screens

Agrochemical intermediate design

Dual H-bond donor/acceptor with tertiary OH handle

Derivatization scope and target enzyme recognition vs. des-hydroxy analog

Patent-differentiated chemical series

Structurally distinctive building block

Prior art differentiation and composition-of-matter claim support

• [1] Kinzel O, Steeneck C, Schlüter T, et al. Bioorg Med Chem Lett. 2016;26(15):3746-3753. doi:10.1016/j.bmcl.2016.05.070. PMID: 27268696. View Source